Cas no 1807039-97-9 (Methyl 2-cyano-3-fluoro-4-methoxybenzoate)

Methyl 2-cyano-3-fluoro-4-methoxybenzoate is a versatile benzoate ester derivative featuring a cyano group at the 2-position, a fluorine substituent at the 3-position, and a methoxy group at the 4-position. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its multifunctional reactivity, enabling selective modifications at distinct sites. The electron-withdrawing cyano and fluoro groups enhance its utility as an intermediate in cross-coupling reactions, while the methoxy group contributes to solubility and further derivatization potential. Its well-defined structure and stability make it suitable for applications in agrochemical and medicinal chemistry, where precise functional group manipulation is required.

Methyl 2-cyano-3-fluoro-4-methoxybenzoate structure

1807039-97-9 structure

Product Name:Methyl 2-cyano-3-fluoro-4-methoxybenzoate

CAS No:1807039-97-9

MF:C₁₀H₈FNO₃

MW:209.173826217651

CID:4952562

Update Time:2025-05-27

Methyl 2-cyano-3-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-3-fluoro-4-methoxybenzoate
- Inchi： 1S/C10H8FNO3/c1-14-8-4-3-6(10(13)15-2)7(5-12)9(8)11/h3-4H,1-2H3
- InChI Key： KDBPMBPYGUXRNZ-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(C(=O)OC)=C1C#N)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 1.6
Topological Polar Surface Area: 59.3

Methyl 2-cyano-3-fluoro-4-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015011746-250mg	Methyl 2-cyano-3-fluoro-4-methoxybenzoate	1807039-97-9	97%	250mg	504.00 USD	2021-06-21
Alichem	A015011746-500mg	Methyl 2-cyano-3-fluoro-4-methoxybenzoate	1807039-97-9	97%	500mg	855.75 USD	2021-06-21
Alichem	A015011746-1g	Methyl 2-cyano-3-fluoro-4-methoxybenzoate	1807039-97-9	97%	1g	1,519.80 USD	2021-06-21